![molecular formula C12H15NO3S B1275690 2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid CAS No. 63826-34-6](/img/structure/B1275690.png)
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid
Overview
Description
“2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid” is a chemical compound with the CAS Number: 63826-34-6 . It has a molecular weight of 254.33 . The IUPAC name for this compound is 2-acetamido-1,4,5,6,7,8-hexahydro-1lambda3-cyclohepta [b]thiophene-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H16NO3S/c1-7(14)13-11-10(12(15)16)8-5-3-2-4-6-9(8)17-11/h17H,2-6H2,1H3,(H,13,14)(H,15,16) . This code provides a specific representation of the molecular structure.Scientific Research Applications
Synthesis of Thiophene-Based Polymers
Field
Material Science, Organic Chemistry
Application
Thiophene-based conjugated polymers have exceptional optical and conductive properties, making them a center of attention for electronic applications .
Method
The synthesis of these polymers often involves nickel- and palladium-based protocols, including nickel-catalyzed Kumada catalyst-transfer polycondensation, nickel-catalyzed deprotonative cross-coupling polycondensation, palladium-catalyzed Suzuki–Miyaura and Migita–Kosugi–Stille couplings .
Results
These methods have led to the synthesis of functionalized regioregular polythiophenes exhibiting fascinating properties such as electronic, optoelectronic, chemosensitivity, liquid crystallinity, and high conductivity .
Biological Applications of Thiophene Derivatives
Field
Medicinal Chemistry, Pharmacology
Application
Thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Method
The synthesis of thiophene derivatives often involves condensation reactions, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis .
Results
These methods have led to the synthesis of a variety of thiophene derivatives with potential biological activity .
Synthesis of Poly(2-methylbut-2-enyl thiophene-3-carboxylate)
Field
Polymer Chemistry
Application
3-Thiophenecarboxylic acid has been used in the preparation of a novel acetylene monomer, required for the synthesis of poly(2-methylbut-2-enyl thiophene-3-carboxylate) .
Method
The synthesis of this polymer involves the reaction of 3-thiophenecarboxylic acid with an acetylene monomer .
Results
The resulting polymer, poly(2-methylbut-2-enyl thiophene-3-carboxylate), may have potential applications in the field of materials science .
Synthesis of Thiophene-Based Triazines
Field
Organic Chemistry
Application
Thiophene derivatives have been used in the synthesis of triazine-based compounds .
Method
The synthesis involves coupling of a thiophene derivative with the diazonium salt of 3-amino-1,2,4-triazole in pyridine .
Results
The resulting compound, ethyl 5-([1, 2, 4] triazolo[5,1-c] [1, 2, 4] triazine-3-carbonyl)-4-methyl-2-(phenylamino)-thiophene-3-carboxylate, may have potential applications in the field of medicinal chemistry .
Future Directions
properties
IUPAC Name |
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3S/c1-7(14)13-11-10(12(15)16)8-5-3-2-4-6-9(8)17-11/h2-6H2,1H3,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEDWHJVDTMELPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C2=C(S1)CCCCC2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20397005 |
Source
|
| Record name | 2-Acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20397005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid | |
CAS RN |
63826-34-6 |
Source
|
| Record name | 2-Acetamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20397005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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